Cas no 7558-94-3 (Butanal, 2,3,4-trihydroxy-)

• Product Name: Butanal, 2,3,4-trihydroxy-
• CAS No: 7558-94-3
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 539298
• PubChem ID: 101561
• Update Time: 2025-04-19

Butanal, 2,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2,3,4-trihydroxy-
• erythrose
• FT-0773613
• NS00032729
• SCHEMBL799754
• Butanal, 2,3,4-trihydroxy-, (2R,3R)-
• 2,3,4-trihydroxybutanal
• CHEMBL25834
• DTXSID20862748
• FT-0624521
• 09BAE02E-97B2-420F-8EB4-61093C12E314
• Aldotetroses
• 7558-94-3
• tetrose
• FT-0773547
• FT-0627796

• Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2
• InChI Key： YTBSYETUWUMLBZ-UHFFFAOYSA-N
• SMILES： OC(CO)C(C=O)O

Computed Properties

• Exact Mass: 120.04224
• Monoisotopic Mass: 120.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides